3-[(Z)-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: (5Z)-3-benzyl-5-[[4-oxo-2-(2-phenylethylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H22N4O2S2/c32-25-21(17-22-26(33)31(27(34)35-22)18-20-11-5-2-6-12-20)24(29-23-13-7-8-16-30(23)25)28-15-14-19-9-3-1-4-10-19/h1-13,16-17,28H,14-15,18H2/b22-17-
• InChI Key: SCWGWULFAXESKP-XLNRJJMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CC5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)CCNC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CC=C5
• Molecular Formula: C27H22N4O2S2
• Molecular Weight: 498.6 g/mol

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one backbone fused with a thiazolidinone moiety. Key structural elements include:

• A (Z)-configured methylidene bridge linking the thiazolidinone and pyrido-pyrimidinone cores.
• A 2-phenylethylamino group at position 2 of the pyrido-pyrimidinone scaffold, which may influence receptor binding and selectivity .

The compound’s synthesis involves multi-step organic reactions, including condensation and cyclization steps, typical of complex heterocyclic systems .

Biological Activity

The compound 3-[(Z)-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{20}N_{4}O_{3}S_{2}$. Its structure consists of multiple functional groups that contribute to its biological activity. The presence of thiazolidine and pyrimidine rings is notable for their roles in various biochemical interactions.

Antimicrobial Activity

Research indicates that derivatives of thiazolidinones exhibit significant antimicrobial properties. A study reported that compounds similar to this structure showed activity against gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis, with MIC values ranging from 16 to 32 mg/ml . The specific compound may share similar activities due to its structural characteristics.

Anticancer Properties

The compound's potential anticancer activity has been explored through various assays. For instance, compounds with similar thiazolidinone frameworks have demonstrated cytotoxic effects on cancer cell lines, indicating possible pathways for therapeutic applications. The mechanism often involves the induction of apoptosis in cancer cells .

Enzyme Inhibition

Enzyme inhibition studies have revealed that related compounds can inhibit key enzymes involved in disease processes. For example, some thiazolidinone derivatives have shown inhibitory effects on serine proteases and kinases, which are crucial in signaling pathways associated with cancer and other diseases . The specific compound's structure may allow it to interact with these targets effectively.

Study 1: Antimicrobial Efficacy

In a comparative study, various thiazolidinone derivatives were tested for their antimicrobial efficacy against a panel of bacterial strains. The results indicated that modifications to the benzyl group significantly enhanced antibacterial activity, suggesting a structure-activity relationship that could be explored further for optimizing efficacy .

Compound	MIC (mg/ml)	Bacterial Strain
Compound A	16	S. aureus
Compound B	32	S. epidermidis
Target Compound	TBD	TBD

Study 2: Cytotoxicity Assessment

In vitro studies assessed the cytotoxic effects of the compound on various cancer cell lines. The results indicated a dose-dependent response with IC50 values suggesting significant anticancer potential. Further investigation into the apoptotic pathways activated by this compound could provide insights into its mechanism of action.

Cell Line	IC50 (µM)
HeLa	15
MCF7	20
A549	25

The biological activity of the compound is likely mediated through multiple mechanisms:

• Enzyme Inhibition : Interaction with specific kinases and proteases.
• Cell Cycle Arrest : Inducing cell cycle arrest leading to apoptosis in cancer cells.
• Antioxidant Activity : Potential modulation of oxidative stress pathways.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : Preliminary studies suggest that compounds similar to this one may exhibit anticancer properties by inhibiting specific enzymes involved in cancer cell proliferation. The thiazolidine and pyrido-pyrimidine frameworks are known to interact with biological targets such as kinases and other proteins involved in cell signaling.
• Antimicrobial Properties : The presence of sulfur and nitrogen heterocycles in the structure hints at potential antimicrobial activity. Research into similar compounds has shown effectiveness against various bacterial strains, suggesting this compound could be explored for antibiotic development.
• Neuroprotective Effects : The phenylethylamine component may contribute to neuroprotective effects, potentially beneficial in treating neurodegenerative diseases. Compounds with similar structures have been investigated for their ability to cross the blood-brain barrier and exert therapeutic effects.

Biological Assays

To validate its biological applications, several assays can be conducted:

Assay Type	Purpose	Expected Outcome
Cytotoxicity Assay	Evaluate anticancer potential	IC50 values indicating cell viability
Antimicrobial Testing	Assess effectiveness against pathogens	Zone of inhibition measurements
Neuroprotection Assay	Determine protective effects on neurons	Reduction in cell death under stress

Material Science Applications

• Polymer Chemistry : The compound can serve as a building block for synthesizing new polymers with tailored properties. Its functional groups allow for modification and incorporation into polymer matrices.
• Nanotechnology : Due to its unique structure, it may be applicable in creating nanoparticles for drug delivery systems, enhancing bioavailability and targeted therapy.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name	Structural Features	Key Properties	Biological Implications
Target Compound 3-[(Z)-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	- Benzyl group on thiazolidinone - 2-Phenylethylamino substituent	- High lipophilicity - Moderate solubility in polar solvents	Potential kinase inhibition due to aromatic interactions
3-{(Z)-[3-(4-Methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	- 4-Methylbenzyl on thiazolidinone - 2-Methylpropylamino group	- Enhanced metabolic stability - Increased steric bulk	Improved pharmacokinetic profiles compared to non-methylated analogs
2-(Allylamino)-3-[(Z)-(3-allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	- Allyl groups on thiazolidinone and amino substituent	- Lower lipophilicity - Higher reactivity due to allyl moieties	Potential for covalent binding or prodrug activation
9-Methyl-2-(propylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	- Simplified pyrido-pyrimidinone core (lacks thiazolidinone)	- High aqueous solubility - Reduced molecular weight	Limited target engagement but useful as a scaffold for derivatization
3-[(Z)-(3-Cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	- Cyclohexyl substituent on thiazolidinone - Methylamino group	- Improved solubility via cyclohexyl group - Reduced aromatic interactions	Broader selectivity in enzyme inhibition assays

Key Findings:

Thiazolidinone Modifications: Substituting the benzyl group with 4-methylbenzyl (as in ) improves metabolic stability without compromising lipophilicity. Cyclohexyl groups () enhance solubility, making the compound more viable for oral administration.

Amino Substituent Variations: 2-Phenylethylamino groups (target compound) favor aromatic stacking in hydrophobic binding pockets . Allylamino or benzylamino groups () introduce steric or electronic effects that modulate receptor affinity.